4-ethoxy-3-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-ethoxy-3-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as EFNB, and it is a sulfonamide derivative that exhibits various biochemical and physiological effects. The purpose of
Scientific Research Applications
Synthesis and Characterization
Research efforts in the synthesis and characterization of sulfonamide derivatives, including those with complex substituents like furan moieties, focus on expanding the chemical toolbox available for pharmaceutical and materials science applications. For instance, El-Gaby et al. (2018) detailed the synthesis and antimicrobial assessment of various sulfonamide derivatives, showcasing the methodological advances in creating compounds with potential biological activities [El-Gaby et al., 2018].
Biological Activity and Pharmacological Potential
Sulfonamides are widely investigated for their biological activities, including antimicrobial, anticancer, and enzyme inhibition effects. For example, compounds with a benzenesulfonamide moiety have been evaluated for their potential as kynurenine 3-hydroxylase inhibitors, indicating their relevance in neurodegenerative disease research [Röver et al., 1997]. This underscores the broad pharmacological interest in sulfonamide derivatives, suggesting areas where the specific compound might find application.
Photochemical and Photophysical Properties
The study of sulfonamide derivatives also extends to their photophysical and photochemical properties, relevant in materials science and photodynamic therapy. Pişkin et al. (2020) explored the singlet oxygen quantum yield of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, highlighting the importance of these compounds in developing new materials for therapeutic applications [Pişkin et al., 2020].
Molecular Docking and Anticancer Activity
The design and synthesis of sulfonamide derivatives for anticancer activity, supported by molecular docking studies, indicate the potential of these compounds in targeted therapy. Kumar et al. (2021) synthesized a sulfonamide derivative with significant anti-breast cancer activity, showcasing the compound's interaction with the estrogen receptor α [Kumar et al., 2021]. This approach underscores the utility of sulfonamide derivatives in drug design and the potential for compounds like "4-ethoxy-3-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide" in similar applications.
Properties
IUPAC Name |
4-ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO5S/c1-2-21-14-4-3-11(7-12(14)15)22(18,19)16-8-13(17)10-5-6-20-9-10/h3-7,9,13,16-17H,2,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIVHPVBGZFGVAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=COC=C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.